Cas no 62718-61-0 (2-Propenoic acid, 3-(4-propylphenyl)-, (E)-)

• Product Name: 2-Propenoic acid, 3-(4-propylphenyl)-, (E)-
• CAS No: 62718-61-0
• MF: C₁₂H₁₄O₂
• MW: 190.238363742828
• CID: 434227
• PubChem ID: 53401798
• Update Time: 2025-04-19

2-Propenoic acid, 3-(4-propylphenyl)-, (E)- Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid, 3-(4-propylphenyl)-, (E)-
• 3-(4-propylphenyl)prop-2-enoic acid
• 62718-61-0
• BWEWPHKYGVJYHR-UHFFFAOYSA-N
• AKOS017423735
• 4-n-Propylcinnamic acid
• DTXSID20694960

• MDL： MFCD09999331
• Inchi： 1S/C12H14O2/c1-2-3-10-4-6-11(7-5-10)8-9-12(13)14/h4-9H,2-3H2,1H3,(H,13,14)
• InChI Key： BWEWPHKYGVJYHR-UHFFFAOYSA-N
• SMILES： OC(C=CC1C=CC(=CC=1)CCC)=O

Computed Properties

• Exact Mass: 190.09942
• Monoisotopic Mass: 190.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 3.2
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 37.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Cinnamic acids